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Compound of Interest

Compound Name: 2-Hydroxyethyl acetate

CAS No.: 65071-98-9

Cat. No.: B7771454

Get Quote

For Immediate Application by Researchers, Scientists, and Drug Development Professionals

Section 1: Understanding 2-Hydroxyethyl Acetate: A
Molecule of Dual Functionality
2-Hydroxyethyl acetate (CAS 542-59-6) is a bifunctional organic molecule that possesses

both a primary hydroxyl and an ester functional group.[1] This unique structural feature imparts

a desirable combination of properties, making it a valuable building block and solvent in a wide

array of chemical transformations.[1][2] It is a colorless, nearly odorless liquid that is soluble in

water and many common organic solvents.[1][3]

Table 1: Physicochemical Properties of 2-Hydroxyethyl Acetate
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Property Value Reference

Molecular Formula C₄H₈O₃ [1]

Molecular Weight 104.10 g/mol [1]

Boiling Point 182°C [4]

Melting Point -45°C [4]

Flash Point 88°C [5]

Density 1.11 g/cm³ [3]

Water Solubility Completely miscible [3]

These properties, particularly its high boiling point and miscibility, make it an excellent choice

for reactions requiring elevated temperatures and for facilitating reactions between both polar

and non-polar reagents.[1]

Section 2: Core Applications in Organic Synthesis
The dual functionality of 2-Hydroxyethyl acetate allows it to participate in a variety of

reactions, serving as a nucleophile (via the hydroxyl group) or as a precursor to other functional

groups.

The primary hydroxyl group of 2-Hydroxyethyl acetate readily undergoes esterification with

carboxylic acids, acid chlorides, or acid anhydrides to form more complex esters.[6] This is a

fundamental transformation in the synthesis of various fine chemicals and pharmaceuticals.

Conversely, the acetate group can be displaced by other alkoxides in transesterification

reactions, allowing for the synthesis of different esters under either acidic or basic conditions.[7]

This process is particularly useful in the production of specialty esters where the corresponding

alcohol may be expensive or difficult to handle directly. For instance, it has been utilized in the

synthesis of bio-additives for diesel fuel through transesterification of triglycerides.[8]

Protocol 1: General Procedure for Acid-Catalyzed Esterification

This protocol outlines a standard Fischer esterification, a common method for synthesizing

esters.[9]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b165343
https://www.benchchem.com/product/b165343
https://www.chemicalbook.com/msds/2-hydroxyethyl-acetate.pdf
https://www.chemicalbook.com/msds/2-hydroxyethyl-acetate.pdf
https://pim-resources.coleparmer.com/sds/62113.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB9356416_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9356416_EN.htm
https://www.benchchem.com/product/b165343
https://www.benchchem.com/product/b7771454/docs?utm_src=pdf-body#revolutionizing-organic-synthesis-a-guide-to-2-hydroxyethyl-acetate-as-a-chemical-intermediate
https://www.benchchem.com/product/b7771454/docs?utm_src=pdf-body#revolutionizing-organic-synthesis-a-guide-to-2-hydroxyethyl-acetate-as-a-chemical-intermediate
https://www.chemguide.co.uk/organicprops/alcohols/esterification.html
https://www.masterorganicchemistry.com/2022/11/10/transesterification/
https://www.atlantis-press.com/article/125959946.pdf
https://community.wvu.edu/~josbour1/Labs/S2017/Exp%2022%20Fischer%20Esterification_2017.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7771454?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, combine 2-Hydroxyethyl acetate (1.0 eq) and the desired carboxylic acid (1.1 eq).

Catalyst Addition: Add a catalytic amount of a strong acid, such as concentrated sulfuric acid

(e.g., 5 mol%).

Reaction Conditions: Heat the mixture to reflux and monitor the reaction progress by thin-

layer chromatography (TLC) or gas chromatography (GC).

Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an

appropriate organic solvent (e.g., ethyl acetate) and wash sequentially with water, saturated

sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. The crude ester can be purified by distillation or column

chromatography.

Workflow for Acid-Catalyzed Esterification
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Carboxylic Acid
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Chromatography Purified Ester

Click to download full resolution via product page

Caption: Workflow for a typical acid-catalyzed esterification using 2-Hydroxyethyl acetate.

In multi-step syntheses, it is often necessary to temporarily block a reactive functional group to

prevent it from interfering with subsequent reactions.[10] The acetate portion of 2-
Hydroxyethyl acetate can be used to protect hydroxyl groups, forming an ester that is stable

under a variety of conditions but can be easily removed when needed.[10][11]

Protocol 2: Protection of a Primary Alcohol
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Reaction Setup: Dissolve the alcohol to be protected (1.0 eq) in a suitable aprotic solvent

(e.g., dichloromethane or tetrahydrofuran).

Reagent Addition: Add 2-Hydroxyethyl acetate (1.2 eq) and a coupling agent such as

dicyclohexylcarbodiimide (DCC) or an acid catalyst.

Reaction Conditions: Stir the reaction at room temperature until completion, as monitored by

TLC.

Work-up and Purification: Filter off any solid byproducts. Wash the filtrate with water and

brine. Dry the organic layer, concentrate, and purify the resulting protected alcohol by

column chromatography.

The deprotection is typically achieved by hydrolysis under acidic or basic conditions.[10]

Conceptual Diagram of Hydroxyl Protection and Deprotection
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Caption: The reversible protection of a hydroxyl group using an acetate moiety.

2-Hydroxyethyl acetate serves as a key starting material or intermediate in the synthesis of

various active pharmaceutical ingredients (APIs). A notable example is its use in the

preparation of cephalosporin antibiotics.[12][13] The structural framework of 2-Hydroxyethyl
acetate can be incorporated into the final drug molecule or used to introduce specific

functionalities. In the synthesis of certain cephalosporins, the 3-hydroxymethyl group of a

cephalosporin core can be acylated, a transformation where a derivative of 2-hydroxyethyl
acetate could be employed.[12]

Section 3: Safety, Handling, and Storage
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As with any chemical reagent, proper safety precautions are paramount when handling 2-
Hydroxyethyl acetate.

Hazards: It can cause severe eye irritation and may cause skin, respiratory, and digestive

tract irritation.[4][5]

Personal Protective Equipment (PPE): Always wear appropriate protective eyeglasses or

chemical safety goggles, gloves, and a lab coat.[4] Work in a well-ventilated area or under a

chemical fume hood.[5]

First Aid: In case of eye contact, immediately flush with plenty of water for at least 15

minutes.[5] For skin contact, wash with soap and water.[4] If inhaled, move to fresh air.[5] In

case of ingestion, do not induce vomiting and seek immediate medical attention.[4]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances such as strong oxidizing agents.[4][5]

Table 2: Hazard and Precautionary Statements

GHS
Pictogram

Signal Word
Hazard
Statement

Precautionary
Statement

Reference

Danger

H318: Causes

serious eye

damage.

P280: Wear eye

protection/face

protection.

P305+P351+P33

8: IF IN EYES:

Rinse cautiously

with water for

several minutes.

Remove contact

lenses, if present

and easy to do.

Continue rinsing.

[14]
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2-Hydroxyethyl acetate is a highly versatile and valuable chemical intermediate with a broad

range of applications in organic synthesis. Its dual functionality allows for its use in

esterification, transesterification, and as a protecting group, making it an indispensable tool for

researchers and professionals in drug development and the chemical sciences. A thorough

understanding of its properties, reaction protocols, and safety considerations, as outlined in this

guide, will enable its effective and safe utilization in the laboratory.
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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Check Availability & Pricing
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